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Compound of Interest

Compound Name: Thiolutin

Cat. No.: B1682880 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Thiolutin is a sulfur-containing antibiotic produced by several species of Streptomyces.[1][2] It

is a potent inhibitor of bacterial and yeast RNA polymerases, making it a valuable tool for

studying transcription and mRNA stability.[2][3][4] Additionally, Thiolutin has been shown to

inhibit angiogenesis, the adhesion of endothelial cells, and exhibits antitumor effects,

generating interest in its potential therapeutic applications.[5][6][7] Proper preparation of a

stable and accurate stock solution is the first critical step for ensuring reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Thiolutin stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for Thiolutin is presented below. This information is

essential for accurate stock solution preparation and handling.
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Property Value Reference(s)

Molecular Formula C₈H₈N₂O₂S₂ [3][8][9]

Molecular Weight 228.3 g/mol (or Da) [3][5][6][8]

Appearance
Yellow powder / Crystalline

solid
[3][7][10]

Purity ≥97% [5][6][9][10]

Solubility
DMSO: up to 15 mg/mL

(approx. 65.7 mM)
[3][5][6]

DMF: 0.5 mg/mL (approx. 2.2

mM)
[10][11]

Water: 0.21 mg/mL (approx.

0.9 mM)
[8]

Storage Conditions
Store powder desiccated at

-20°C
[6][7]

Store stock solution in aliquots

at -20°C
[12]

Experimental Protocol: Preparation of a 10 mM
Thiolutin Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Thiolutin in Dimethyl

Sulfoxide (DMSO). This is a common concentration used for subsequent dilution into cell

culture media or assay buffers.

Materials:

Thiolutin powder (CAS 87-11-6)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance
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Sterile microcentrifuge tubes or amber glass vials

Sterile pipette tips

Vortex mixer

Procedure:

Pre-weighing Preparations:

Before opening, allow the Thiolutin vial to equilibrate to room temperature for at least 15-

20 minutes. This prevents condensation of moisture onto the hygroscopic powder.

Perform all handling of solid Thiolutin and concentrated stock solutions in a chemical

fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a

lab coat, and safety glasses.[3]

Weighing Thiolutin:

Carefully weigh 2.28 mg of Thiolutin powder and transfer it into a sterile microcentrifuge

tube or amber vial.

Calculation: To prepare a 10 mM solution (10 mmol/L) with a molecular weight of 228.3

g/mol :

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight (g/mol) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 228.3 g/mol * 1000 mg/g = 2.283 mg

Dissolving Thiolutin:

Add 1.0 mL of high-quality DMSO to the tube containing the Thiolutin powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. The solution should be clear and yellow. Visually inspect against the light to

ensure no solid particulates remain. Gentle warming in a 37°C water bath can aid

dissolution if necessary.
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Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Clearly label each aliquot with the compound name ("Thiolutin"), concentration (10 mM in

DMSO), preparation date, and your initials.

Store the aliquots at -20°C, protected from light.[6][7] When stored properly, the DMSO

stock solution is stable for several months.

Safety Precautions:

Thiolutin is classified as dangerous and can be fatal if swallowed or inhaled.[3] Do not

breathe dust.[3]

Avoid contact with skin and eyes.[3]

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing the Thiolutin stock solution.
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Workflow for Thiolutin Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Thiolutin stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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